Cas no 36848-41-6 (Phenazine, 1,6-dinitro-)

Phenazine, 1,6-dinitro- structure
Phenazine, 1,6-dinitro- structure
Product Name:Phenazine, 1,6-dinitro-
CAS No:36848-41-6
MF:C12H6N4O4
MW:270.200441837311
CID:320666
PubChem ID:161923
Update Time:2025-04-19

Phenazine, 1,6-dinitro- Chemical and Physical Properties

Names and Identifiers

    • Phenazine, 1,6-dinitro-
    • 1,6-dinitrophenazine
    • 36848-41-6
    • InChI=1/C12H6N4O4/c17-15(18)9-5-1-3-7-11(9)14-8-4-2-6-10(16(19)20)12(8)13-7/h1-6H
    • DTXSID70190326
    • BZGCNHUWISZVPK-UHFFFAOYSA-N
    • RO1IVD3S89
    • UNII-RO1IVD3S89
    • BZGCNHUWISZVPK-UHFFFAOYSA-
    • CCRIS 3016
    • Inchi: 1S/C12H6N4O4/c17-15(18)9-5-1-3-7-11(9)14-8-4-2-6-10(16(19)20)12(8)13-7/h1-6H
    • InChI Key: BZGCNHUWISZVPK-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1=CC=CC2C1=NC1C=CC=C(C=1N=2)[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 270.03898
  • Monoisotopic Mass: 270.03890469g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 0
  • Complexity: 369
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 117Ų

Experimental Properties

  • PSA: 112.06
Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.